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Compound of Interest

Compound Name: Cyproterone Acetate-13C2,d3

Cat. No.: B13840035

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
toxicological properties of Cyproterone Acetate-13C2,d3. The information is compiled from
various sources and presented in a format designed for clarity and accessibility for its intended
scientific audience.

Section 1: Chemical Identification and
Physicochemical Properties

Cyproterone Acetate-13C2,d3 is a stable isotope-labeled version of Cyproterone Acetate, a
synthetic steroidal antiandrogen and progestin. The isotopic labeling makes it a valuable tool in
various research applications, including pharmacokinetic studies and as an internal standard in
analytical methods.
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Property Value

(1B,2B)-17-(Acetyloxy-13C2,d3)-6-chloro-1,2-

Chemical Name dihydro-3'H-cyclopropa[1][2]pregna-1,4,6-triene-
3,20-dione
Androcur-13C2,d3, CPA-13C2,d3, Cyprostat-
Synonyms
13C2,d3[3]
Not available for labeled compound (Unlabeled:
CAS Number
427-51-0)[3][41[5]
Molecular Formula C2213C2H26DsCIO4[1][2][3][5]1I6][71I8]
Molecular Weight 421.94 g/mol [2][3][5][6][71[8]
Appearance Solid, white crystalline powder[9]
Practically insoluble in water; very soluble in
N methylene chloride; freely soluble in acetone;
Solubility ] i ]
soluble in methanol; sparingly soluble in
anhydrous ethanol.[10]
Recommended storage is at 2-8°C in a
refrigerator.[7] General guidance suggests
Storage Conditions storing in tightly closed containers at room

temperature, protected from light and moisture,

unless otherwise specified.[1]

Section 2: Hazard Identification and GHS
Classification

The hazard classification for Cyproterone Acetate-13C2,d3 is based on the data for the
unlabeled parent compound, Cyproterone Acetate. The isotopic labeling is not expected to alter
the toxicological properties of the molecule.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[4]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin[4][11]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[4][11]
) o H351: Suspected of causing
Carcinogenicity 2
cancer[4]
H360-H362: May damage
] o fertility or the unborn child.
Reproductive Toxicity 1B

May cause harm to breast-fed
children[4]

- o H373: May cause damage to
Specific Target Organ Toxicity
organs through prolonged or
(Repeated Exposure)
repeated exposure[4]

Hazardous to the Aquatic H411: Toxic to aquatic life with

2
Environment, Chronic Hazard long lasting effects[4]

GHS Pictograms:
Health Hazard, Irritant, Environment
Signal Word: Danger[4][12]

Section 3: Experimental Protocols

The following are generalized experimental protocols relevant to the safety and handling of
Cyproterone Acetate-13C2,d3, based on standard practices for hazardous chemical
compounds.

Protocol for Safe Handling and Personal Protective
Equipment (PPE)
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» Engineering Controls: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation exposure.[4][13]

» Personal Protective Equipment:
o Hand Protection: Wear impermeable and resistant gloves (e.g., nitrile rubber).
o Eye Protection: Use chemical safety goggles or a face shield.

o Skin and Body Protection: Wear a lab coat, and ensure skin is not exposed. For
operations with a risk of significant exposure, consider additional protective clothing.

o Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.[11]

First-Aid Measures Protocol

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial
respiration. Seek medical attention if symptoms persist.[4]

o Skin Contact: In case of skin contact, immediately wash with plenty of soap and water.
Remove contaminated clothing. If skin irritation occurs, seek medical attention.[13]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek medical attention.[11]

e Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Seek immediate medical attention.[13]

Fire-Fighting Measures Protocol

» Extinguishing Media: Use extinguishing media appropriate for the surrounding fire, such as
dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[4] A solid water stream
may be inefficient.[4]

o Special Hazards: No specific data is available for the labeled compound, but thermal
decomposition of similar compounds may produce toxic fumes of carbon monoxide, carbon
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dioxide, and hydrogen chloride.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[4]

Disposal Protocol

» Waste Disposal: Dispose of this material and its container as hazardous waste.[9] All waste
disposal must be conducted in accordance with local, state, and federal regulations.[9]

e Environmental Precautions: Avoid release to the environment.[9][11] Inform the respective
authorities in case of seepage into water courses or sewage systems.[4]

Section 4: Signaling Pathway and Mechanism of
Action

Cyproterone Acetate acts as an antagonist of the androgen receptor (AR).[10] It competitively
inhibits the binding of androgens like testosterone and dihydrotestosterone (DHT) to the AR,
thereby preventing the receptor's activation and the subsequent transcription of androgen-
responsive genes. Additionally, its progestational activity leads to a negative feedback on the
hypothalamic-pituitary-gonadal axis, reducing the secretion of luteinizing hormone (LH) and
consequently, testosterone production.[10]
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Mechanism of Action of Cyproterone Acetate
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Caption: Mechanism of action of Cyproterone Acetate at the cellular level.
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Section 5: Experimental Workflows

The use of Cyproterone Acetate-13C2,d3 as an internal standard is crucial for accurate
quantification in bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-
MS).

Bioanalytical Workflow using Cyproterone Acetate-13C2,d3

1. Sample Collection
(e.g., Plasma, Urine)

2. Spiking with Internal Standard
(Cyproterone Acetate-13C2,d3)

'

3. Sample Preparation
(e.g., Protein Precipitation, SPE)

(4. LC-MS/MS Analysis)

(5. Data Processing and Quantification)

Click to download full resolution via product page

Caption: A typical experimental workflow for using Cyproterone Acetate-13C2,d3 as an
internal standard.

Section 6: Logical Relationships in Safety
Assessment

The overall safety assessment of a chemical compound involves a logical progression from its
intrinsic properties to risk management measures.
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Logical Flow of Chemical Safety Assessment
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Caption: Logical relationship diagram for chemical safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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